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nitrobenzene

Cat. No.: B7889919

Get Quote

Executive Summary
This guide provides a high-resolution comparison between 2-nitro-4-methylphenol and 4-nitro-

2-methylphenol. While these molecules are constitutional isomers sharing the same molecular

formula (

), their reactivity profiles diverge significantly due to the "Ortho Effect"—specifically, the
presence or absence of Intramolecular Hydrogen Bonding (IMHB).

2-Nitro-4-methylphenol (Isomer A): Characterized by strong IMHB, low melting point, and

steam volatility. It exhibits reduced acidity and nucleophilicity due to chelation.

4-Nitro-2-methylphenol (Isomer B): Characterized by intermolecular hydrogen bonding, high

melting point, and non-volatility. It displays higher acidity and superior nucleophilic reactivity

in

reactions.
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Structural & Physicochemical Analysis[1][2][3]
The defining feature distinguishing these isomers is the interaction between the phenolic

hydroxyl (-OH) and the nitro (-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

) group.

Feature 2-Nitro-4-methylphenol 4-Nitro-2-methylphenol

CAS Number 119-33-5 99-53-6

Common Name 2-Nitro-p-cresol 4-Nitro-o-cresol

Nitro Position Ortho (adjacent to OH) Para (opposite to OH)

H-Bonding Mode Intramolecular (Chelation) Intermolecular (Association)

Melting Point 32–35 °C (Low) 93–98 °C (High)

Boiling Point ~125 °C (at 20 mmHg) Decomposes / High

Steam Volatility Yes (Volatile) No (Non-volatile)

Acidity (

)
~7.6 (Weaker acid) ~7.3 (Stronger acid)

Solubility Soluble in non-polar solvents Soluble in polar solvents

Structural Visualization: The Hydrogen Bonding
Divergence
The following diagram illustrates the chelation ring in the ortho-isomer versus the polymeric

association in the para-isomer.
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Caption: Figure 1. Mechanistic divergence in hydrogen bonding. The ortho-isomer forms a

discrete chelate, preventing lattice formation (low MP), while the para-isomer forms a robust

intermolecular network (high MP).

Reactivity Profile
Acidity and Deprotonation
4-Nitro-2-methylphenol is more acidic.

Mechanism: The para-nitro group exerts a powerful resonance withdrawing effect (-R) that

stabilizes the phenoxide anion without steric penalty.

Ortho-Effect: In 2-nitro-4-methylphenol, the IMHB stabilizes the neutral phenol molecule

more than the phenoxide anion. Breaking this H-bond requires energy, making deprotonation
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thermodynamically less favorable compared to the para-isomer.

Nucleophilic Substitution (O-Alkylation)
4-Nitro-2-methylphenol reacts faster.

Steric Hindrance: The ortho-nitro group in 2-nitro-4-methylphenol physically blocks the

approach of electrophiles (e.g., alkyl halides) to the phenolic oxygen.

Electronic "Locking": The lone pairs on the oxygen in the ortho-isomer are partially tied up in

the intramolecular hydrogen bond, reducing their nucleophilicity. The para-isomer's oxygen is

sterically accessible and electronically available.

Electrophilic Aromatic Substitution (EAS)
When subjecting these molecules to further substitution (e.g., bromination):

2-Nitro-4-methylphenol: The -OH directs ortho/para.[1][2] The -CH3 directs ortho/para.[2]

The -NO2 directs meta.

Target: Position 6 (Ortho to OH, Meta to NO2). This position is highly activated.[1][2]

4-Nitro-2-methylphenol:

Target: Position 6 (Ortho to OH, Meta to NO2). Also highly activated.

Experimental Protocols
Protocol A: Self-Validating Separation via Steam
Distillation
This protocol exploits the volatility difference caused by IMHB. It is the gold standard for

separating these isomers from a crude nitration mixture.

Objective: Isolate 2-nitro-4-methylphenol (volatile) from 4-nitro-2-methylphenol (non-volatile).

Workflow Diagram:
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Caption: Figure 2. Separation logic. The ortho-isomer (A) co-distills with water due to low

boiling point; the para-isomer (B) remains in the flask.

Step-by-Step Methodology:

Setup: Place the crude mixture in a round-bottom flask equipped with a steam inlet and a

condenser.

Distillation: Pass vigorous steam through the mixture.

Observation (Self-Check): The distillate should appear as a cloudy yellow emulsion. If the

distillate runs clear, the volatile ortho-isomer is fully removed.
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Isolation (Ortho): Cool the distillate. 2-Nitro-4-methylphenol will crystallize (MP ~34°C) or

form an oil. Extract with dichloromethane if necessary.

Isolation (Para): Filter the hot residue in the boiling flask. Upon cooling, 4-nitro-2-

methylphenol (MP ~96°C) will crystallize.

Protocol B: Comparative O-Alkylation Kinetics
Objective: Demonstrate the reduced nucleophilicity of the ortho-isomer.

Reagents: Dissolve 1.0 eq of phenol isomer in Acetone. Add 1.2 eq

and 1.1 eq Methyl Iodide (MeI).

Conditions: Reflux at 56°C.

Monitoring: TLC (Hexane:Ethyl Acetate 8:2).

Expected Result:

4-Nitro-2-methylphenol: Complete conversion < 2 hours. The phenoxide is readily formed

and sterically accessible.

2-Nitro-4-methylphenol: Significant starting material remains at 2 hours. Requires longer

time or stronger base (e.g., NaH in DMF) to break the intramolecular H-bond and

overcome steric hindrance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Nitrophenols: Unpacking the Differences Between 2-Nitrophenol and 4-Nitrophenol -
Oreate AI Blog [oreateai.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. 4-Methyl-2-nitrophenol | C7H7NO3 | CID 8391 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Comparison: Reactivity & Physicochemical
Profiles of Nitro-Cresol Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7889919/docs#technical-comparison-reactivity-
physicochemical-profiles-of-nitro-cresol-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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